Cas no 649554-96-1 (4,4'-Bipyridinium, 1,1'-diethyl-, hexadecylphosphonate (1:2))

• Product Name: 4,4'-Bipyridinium, 1,1'-diethyl-, hexadecylphosphonate (1:2)
• CAS No: 649554-96-1
• MF: C₄₆H₈₆N₂O₆P₂
• MW: 825.132376194
• CID: 411395
• PubChem ID: 71377890
• Update Time: 2025-04-19

4,4'-Bipyridinium, 1,1'-diethyl-, hexadecylphosphonate (1:2) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridinium, 1,1'-diethyl-, hexadecylphosphonate (1:2)
• 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium,hexadecyl-dioxido-oxo-λ⁵-phosphane,hexadecylphosphonic acid
• DTXSID50800517
• 1-Ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium;hexadecyl-dioxido-oxo-lambda5-phosphane;hexadecylphosphonic acid
• 1,1'-Diethyl-4,4'-bipyridin-1-ium hexadecylphosphonate--hexadecylphosphonic acid (1/1/1)
• 649554-96-1

• Inchi： 1S/2C16H35O3P.C14H18N2/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(17,18)19;1-3-15-9-5-13(6-10-15)14-7-11-16(4-2)12-8-14/h2*2-16H2,1H3,(H2,17,18,19);5-12H,3-4H2,1-2H3/q;;+2/p-2
• InChI Key： ASCNFRVGTXJXHG-UHFFFAOYSA-L
• SMILES： P(CCCCCCCCCCCCCCCC)(=O)(O)O.P(CCCCCCCCCCCCCCCC)(=O)([O-])[O-].[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC)CC

Computed Properties

• Exact Mass: 824.59658
• Monoisotopic Mass: 824.59611246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 56
• Rotatable Bond Count: 32
• Complexity: 631
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.48